850593-06-5(3-Fluoro-5-methylphenylboronic acid),F1068

3-Fluoro-5-methylphenylboronic acid Properties

Names and Identifiers

- (3-Fluoro-5-methylphenyl)boronic acid
- 3-Fluoro-5-methylphenylboronic Acid (contains varying amounts of Anhydride)
- 3-Fluoro-5-methylbenzeneboronic acid
- 3-fluoro-5-methylphenylboronic acid
- 5-Fluoro-3-methylphenylboronic acid
- Boronic acid,B-(3-fluoro-5-methylphenyl)-
- 3-Fluoro-5-methylbenzeneboronic Acid (contains varying amounts of Anhydride)
- QQPLHUGOUZKARP-UHFFFAOYSA-N
- SBB071250
- 5-FLUORO-M-TOLYLBORONIC ACID
- 3-Fluoro-5-methylbenzene boronic acid
- AB30765
- VB10293
- B-(3-Fluoro-5-methylphenyl)boronic acid (ACI)
- Boronic acid, (3-fluoro-5-methylphenyl)- (9CI)
- 3-Fluoro-5-methylphenylboronic acid
- CS-W018065
- (3-Fluoro-5-methyl-phenyl)boronic acid
- DB-010592
- 850593-06-5
- MFCD07363785
- W10576
- 3-FLUORO-5-METHYLPHENYLBORONIC ACID
- F1068
- Z1201623981
- PS-9510
- EN300-1696851
- SY033796
- (3-Fluoro-5-Methylphenyl)Boronic Acid
- 3-Fluoro-5-methylbenzeneboronic acid, 98%
- (3-FLUORO-5-METHYLPHENYL)BORONICACID
- AKOS000285076
- (3-fluoro-5-methylphenyl)boronic acid, AldrichCPR
- SCHEMBL248795
- J-501211
- DTXSID40598214
- +Expand
- MDL： MFCD07363785
- InChIKey： QQPLHUGOUZKARP-UHFFFAOYSA-N
- Inchi： 1S/C7H8BFO2/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4,10-11H,1H3
- SMILES： FC1C=C(C)C=C(B(O)O)C=1

Computed Properties

Exact Mass: 154.060138g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 154.060138g/mol
Monoisotopic Mass: 154.060138g/mol
Topological Polar Surface Area: 40.5Å²
Heavy Atom Count: 11
Complexity: 132
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: -0.18610
PSA: 40.46000
Refractive Index: 1.506
Boiling Point: 296°C at 760 mmHg
Melting Point: 216-222
Flash Point: 132.8±30.1 °C
Color/Form: No data available
Density: 1.203 ??

3-Fluoro-5-methylphenylboronic acid Security Information

Symbol: GHS07
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Dangerous goods sign： Xi
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Inert atmosphere,2-8°C
Signal Word：Warning
HazardClass：IRRITANT

3-Fluoro-5-methylphenylboronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Fluoro-5-methylphenylboronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004YY7-250mg	(3-Fluoro-5-methylphenyl)boronic acid	850593-06-5	98%	250mg	$7.00	2024-04-21
A2B Chem LLC	AC31119-250mg	3-Fluoro-5-methylphenylboronic acid	850593-06-5	98%	250mg	$6.00	2024-04-19
abcr	AB228763-1 g	3-Fluoro-5-methylbenzeneboronic acid, 98%; .	850593-06-5	98%	1g	€93.00	2023-04-27
Alichem	A242000027-500mg	3-Fluoro-5-methylphenylboronic acid	850593-06-5	98%	500mg	$1048.60	2023-08-31
Apollo Scientific	PC1610-1g	3-Fluoro-5-methylbenzeneboronic acid	850593-06-5	98%	1g	£17.00	2023-09-01
Chemenu	CM137211-5g	(3-Fluoro-5-methylphenyl)boronic acid	850593-06-5	95%+	5g	$86	2021-08-05
Crysdot LLC	CD12024830-10g	(3-Fluoro-5-methylphenyl)boronic acid	850593-06-5	98%	10g	$276	2024-07-24
Enamine	EN300-1696851-0.05g	(3-fluoro-5-methylphenyl)boronic acid	850593-06-5	95%	0.05g	$19.0	2023-09-20
eNovation Chemicals LLC	D913668-5g	3-Fluoro-5-methylphenylboronic Acid	850593-06-5	97%	5g	$155	2022-07-29
Fluorochem	092397-250mg	3-Fluoro-5-methylphenyl)boronic acid	850593-06-5	95%	250mg	￡15.00	2022-03-01

3-Fluoro-5-methylphenylboronic acid Synthesis

Synthetic Circuit 1

202865-83-6

850593-06-5

Reaction Conditions

1.1 Reagents: Triisopropyl borate Solvents: Tetrahydrofuran ; rt → -78 °C
1.2 Reagents: Butyllithium ; -78 °C; 1.5 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Research progress on synthesis of 3-borono-5-fluorobenzoic acid

Sun, Hai-xia; Chen, Ying; Ming, Yao-lan; Zhang, Rui; Zhao, Chun-shen, Guangzhou Huagong, 2015, 43(5), 80-81

3-Fluoro-5-methylphenylboronic acid Raw materials

3-Bromo-5-fluorotoluene

3-Fluoro-5-methylphenylboronic acid Preparation Products

3-Fluoro-5-methylphenylboronic acid (850593-06-5)

3-Fluoro-5-methylphenylboronic acid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:850593-06-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:850593-06-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:850593-06-5)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Cas no 850593-06-5 (3-Fluoro-5-methylphenylboronic acid)

3-Fluoro-5-methylphenylboronic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Fluoro-5-methylphenylboronic acid Security Information

3-Fluoro-5-methylphenylboronic acid Customs Data

China Customs Code:

Overview:

Summary:

3-Fluoro-5-methylphenylboronic acid Price

3-Fluoro-5-methylphenylboronic acid Synthesis

Synthetic Circuit 1

3-Fluoro-5-methylphenylboronic acid Raw materials

3-Fluoro-5-methylphenylboronic acid Preparation Products

3-Fluoro-5-methylphenylboronic acid Suppliers

3-Fluoro-5-methylphenylboronic acid Related Literature

Related Categories

850593-06-5 (3-Fluoro-5-methylphenylboronic acid) Related Products